N-(3-Methyl-4-propoxyphenyl)prop-2-enamide

• IUPAC Name: N-(3-methyl-4-propoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C13H17NO2/c1-4-8-16-12-7-6-11(9-10(12)3)14-13(15)5-2/h5-7,9H,2,4,8H2,1,3H3,(H,14,15)
• InChI Key: JGWFIIKLKLEJAS-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)NC(=O)C=C)C
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol

Description

N-(3-Methyl-4-propoxyphenyl)prop-2-enamide, also known as MPP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MPP is a synthetic compound that has been developed for its unique properties and can be synthesized using various methods.

Scientific Research Applications

N-(3-Methyl-4-propoxyphenyl)prop-2-enamide has been extensively studied for its potential applications in scientific research. One of the primary applications of N-(3-Methyl-4-propoxyphenyl)prop-2-enamide is in the field of neuroscience, where it has been shown to selectively inhibit the activity of TRPA1 channels. These channels are involved in the transmission of pain signals, and the inhibition of their activity by N-(3-Methyl-4-propoxyphenyl)prop-2-enamide has been shown to reduce pain and inflammation in animal models.

Mechanism of Action

N-(3-Methyl-4-propoxyphenyl)prop-2-enamide works by selectively inhibiting the activity of TRPA1 channels, which are involved in the transmission of pain signals. N-(3-Methyl-4-propoxyphenyl)prop-2-enamide binds to a specific site on the channel, causing a conformational change that inhibits its activity. This results in a reduction in pain and inflammation.
Biochemical and Physiological Effects:
N-(3-Methyl-4-propoxyphenyl)prop-2-enamide has been shown to have a range of biochemical and physiological effects. In animal models, N-(3-Methyl-4-propoxyphenyl)prop-2-enamide has been shown to reduce pain and inflammation, as well as improve motor function. N-(3-Methyl-4-propoxyphenyl)prop-2-enamide has also been shown to reduce the release of pro-inflammatory cytokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

N-(3-Methyl-4-propoxyphenyl)prop-2-enamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified, and its activity is well-characterized. However, N-(3-Methyl-4-propoxyphenyl)prop-2-enamide also has some limitations. It is a relatively new compound, and its long-term effects have not been extensively studied. Additionally, N-(3-Methyl-4-propoxyphenyl)prop-2-enamide has only been tested in animal models, and its effects in humans are not yet known.

Future Directions

There are several future directions for research on N-(3-Methyl-4-propoxyphenyl)prop-2-enamide. One area of interest is the development of more selective TRPA1 channel inhibitors. N-(3-Methyl-4-propoxyphenyl)prop-2-enamide is selective for TRPA1 channels, but it also has some activity against other ion channels. Developing more selective inhibitors could lead to new treatments for pain and inflammation. Another area of interest is the study of the long-term effects of N-(3-Methyl-4-propoxyphenyl)prop-2-enamide. While N-(3-Methyl-4-propoxyphenyl)prop-2-enamide has shown promise in animal models, its long-term effects in humans are not yet known. Finally, there is interest in exploring the potential applications of N-(3-Methyl-4-propoxyphenyl)prop-2-enamide in other fields, such as cancer research and drug development.
Conclusion:
In conclusion, N-(3-Methyl-4-propoxyphenyl)prop-2-enamide, or N-(3-Methyl-4-propoxyphenyl)prop-2-enamide, is a synthetic compound that has gained significant attention in recent years for its potential applications in scientific research. N-(3-Methyl-4-propoxyphenyl)prop-2-enamide selectively inhibits the activity of TRPA1 channels, which are involved in the transmission of pain signals, and has been shown to reduce pain and inflammation in animal models. While N-(3-Methyl-4-propoxyphenyl)prop-2-enamide has several advantages for use in lab experiments, its long-term effects in humans are not yet known, and more research is needed to fully understand its potential applications.

Synthesis Methods

N-(3-Methyl-4-propoxyphenyl)prop-2-enamide can be synthesized using various methods, including the reaction of 3-methyl-4-propoxybenzaldehyde with ethyl cyanoacetate in the presence of a base. Another method involves the reaction of 3-methyl-4-propoxybenzaldehyde with malonic acid in the presence of a base. Both methods result in the formation of N-(3-Methyl-4-propoxyphenyl)prop-2-enamide, which can then be purified using various techniques such as column chromatography.